Cas no 28529-34-2 (Acetyl-L-leucine amide)

• Product Name: Acetyl-L-leucine amide
• CAS No: 28529-34-2
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD00026506
• CID: 239737
• PubChem ID: 140111
• Update Time: 2025-09-25

Acetyl-L-leucine amide Chemical and Physical Properties

Names and Identifiers

• Pentanamide,2-(acetylamino)-4-methyl-, (2S)-
• Acetyl-L-leucine amide
• Ac-Leu-NH?
• AC-LEU-NH2
• N-ACETYL-L-LEU NH2
• AC-LEUCINE-NH2
• N-acetyl leucine amide
• N-acetylleucinamide
• N-Acetyl-L-leucinamide
• N-acetyl-L-leucineamide
• AS-49248
• N-acetyl-L-leucine amide
• (S)-2-Acetamido-4-methylpentanamide
• 28529-34-2
• Pentanamide,2-(acetylamino)-4-methyl-,(2S)-
• Ac-L-Leu-NH2
• N-Acetyl-D-leucineamide
• CS-0323804
• 2-[(1-Hydroxyethylidene)amino]-4-methylpentanimidic acid
• 16624-68-3
• N-Acetyl-D-leucine amide
• SCHEMBL7669779
• MFCD00026506
• AKOS024337851
• FD21931
• DTXSID30937178
• (2R)-2-(Acetylamino)-4-methylpentanamide
• Acetyl-L-leucineamide
• (2S)-2-acetamido-4-methylpentanamide
• Ac-Leu-NH

• MDL： MFCD00026506
• Inchi： 1S/C8H16N2O2/c1-5(2)4-7(8(9)12)10-6(3)11/h5,7H,4H2,1-3H3,(H2,9,12)(H,10,11)/t7-/m0/s1
• InChI Key： PHPXQAHAQREGGN-ZETCQYMHSA-N
• SMILES： O=C([C@H](CC(C)C)NC(C)=O)N

Computed Properties

• Exact Mass: 172.12100
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.19000
• LogP: 1.11370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetyl-L-leucine amide

Pentanamide, 2-(acetylamino)-4-methyl-, (2S)-: A Comprehensive Overview

Pentanamide, 2-(acetylamino)-4-methyl-, (2S)-, also known by its CAS Registry Number 28529-34-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral pentanamide derivative with a unique structure that contributes to its diverse applications and properties. The molecule features an acetylamino group attached to the second carbon of a pentanamide backbone, with a methyl group at the fourth position, and the stereochemistry at the second carbon is specified as (2S). This configuration plays a crucial role in its biological activity and chemical reactivity.

The synthesis of Pentanamide, 2-(acetylamino)-4-methyl-, (2S)- involves multi-step organic reactions, often utilizing chiral resolution techniques to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for this compound. Its structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography, providing detailed insights into its conformational preferences and intermolecular interactions.

One of the most notable applications of Pentanamide, 2-(acetylamino)-4-methyl-, (2S)- is in the field of pharmacology. Research has shown that this compound exhibits potential as a lead molecule for drug development, particularly in targeting specific enzymes and receptors involved in various pathological conditions. For instance, studies have demonstrated its ability to modulate enzyme activity related to metabolic disorders, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, Pentanamide, 2-(acetylamino)-4-methyl-, (2S)- has also been explored for its role in chemical biology. Its unique structure allows it to serve as a versatile building block in the construction of more complex molecules. Recent research has highlighted its utility in peptide synthesis and the development of bioactive compounds with tailored functionalities.

The stereochemistry of Pentanamide, 2-(acetylamino)-4-methyl-, (2S)- is a critical factor influencing its biological activity. The (2S) configuration ensures optimal interaction with target biomolecules, enhancing its efficacy in vitro and in vivo models. This has been corroborated by numerous studies that compare the activity of the (2S) enantiomer with other stereoisomers.

From an environmental standpoint, understanding the degradation pathways and ecological impact of Pentanamide, 2-(acetylamino)-4-methyl-, (2S)- is essential for sustainable chemical practices. Recent investigations have focused on its biodegradability under various environmental conditions, providing valuable data for risk assessment and regulatory compliance.

In conclusion, Pentanamide, 2-(acetylamino)-4-methyl-, (2S)- stands out as a compound with multifaceted applications and significant potential in both academic research and industrial settings. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in the development of novel therapeutic agents and chemical tools.